N1-(3-chloro-2-methylphenyl)-N2-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]oxamide
• InChI: InChI=1S/C19H15ClN2O3S2/c1-11-13(20)4-2-5-14(11)22-19(25)18(24)21-10-12-7-8-16(27-12)17(23)15-6-3-9-26-15/h2-9H,10H2,1H3,(H,21,24)(H,22,25)
• InChI Key: XXIWJELIPXVWJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CS3
• Molecular Formula: C19H15ClN2O3S2
• Molecular Weight: 418.9 g/mol

Description

N1-(3-chloro-2-methylphenyl)-N2-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H15ClN2O3S2 and its molecular weight is 418.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound N1-(3-chloro-2-methylphenyl)-N2-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)oxalamide, with its complex structure, has been a subject of interest in synthetic organic chemistry, particularly in the development of novel synthetic methodologies and chemical reactions. For instance, a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which may include similar compounds, has been developed via the Meinwald rearrangement and a new rearrangement sequence. This method is noted for its operational simplicity and high yield, offering a new formula for the synthesis of both anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Catalytic Applications

In catalysis, compounds like this compound may find applications due to their potential as ligands or active components in catalyst systems. For example, a copper-catalyzed coupling reaction of (hetero)aryl chlorides and amides has been reported, where a complex involving a similar oxalamide structure acted as an effective catalyst. This catalytic system demonstrated broad applicability towards various (hetero)aryl chlorides and aromatic as well as aliphatic primary amides, achieving good to excellent yields (De et al., 2017).

Material Science and Polymer Chemistry

In the field of material science and polymer chemistry, thiophene-containing compounds like this compound may contribute to the development of new materials with unique properties. The synthesis and characterization of novel polythiophenes bearing oligo(ethylene glycol) segments and azobenzene units, which incorporate thiophene moieties, have been explored. These materials exhibit significant thermal, optical, and electrochemical properties, making them potential candidates for applications in electronic devices and sensors (Tapia et al., 2010).